Cas no 1006483-60-8 (4-(trimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

4-(Trimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a pyrazole-thiazole hybrid structure. This scaffold is of significant interest in medicinal and agrochemical research due to its potential as a versatile building block for bioactive molecules. The trimethylpyrazole moiety enhances lipophilicity, while the thiazol-2-amine group offers sites for further functionalization, enabling tailored modifications for specific applications. Its rigid, fused-ring system contributes to stable molecular interactions, making it valuable in the design of enzyme inhibitors or receptor ligands. The compound’s synthetic accessibility and structural diversity make it a promising candidate for exploratory studies in drug discovery and crop protection chemistry.

4-(trimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine structure

1006483-60-8 structure

Product Name:4-(trimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

CAS No:1006483-60-8

MF:C₉H₁₂N₄S

MW:208.283379554749

CID:5792942

PubChem ID:19620852

Update Time:2025-10-19

4-(trimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(trimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
- EN300-1853729
- 1006483-60-8
- Inchi： 1S/C9H12N4S/c1-5-8(6(2)13(3)12-5)7-4-14-9(10)11-7/h4H,1-3H3,(H2,10,11)
- InChI Key： XKIGCJGMKQCRNH-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1C(C)=NN(C)C=1C

Computed Properties

Exact Mass: 208.07826757g/mol
Monoisotopic Mass: 208.07826757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 85Å²

4-(trimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Pricemore >>

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